Cas no 441291-89-0 (2,5-dichloro-N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-3-carboxamide)
2,5-dichloro-N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2,5-dichloro-N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-3-carboxamide
- 3-Thiophenecarboxamide, 2,5-dichloro-N-(4-methoxy-3-methyl-2(3H)-benzothiazolylidene)-
- Oprea1_058172
- EU-0006471
- SR-01000446524-1
- 2,5-dichloro-N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-3-carboxamide
- AKOS024601545
- SR-01000446524
- 441291-89-0
- F0882-0663
- (E)-2,5-dichloro-N-(4-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)thiophene-3-carboxamide
- 2,5-dichloro-N-(4-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)thiophene-3-carboxamide
- WYJIGKDTXLNJCD-SAPNQHFASA-N
- Thiophene-3-carboxamide, 2,5-dichloro-N-(4-methoxy-3-methyl-3H-benzothiazol-2-ylidene)-
-
- Inchi: 1S/C14H10Cl2N2O2S2/c1-18-11-8(20-2)4-3-5-9(11)21-14(18)17-13(19)7-6-10(15)22-12(7)16/h3-6H,1-2H3
- InChI Key: WYJIGKDTXLNJCD-UHFFFAOYSA-N
- SMILES: C1(Cl)SC(Cl)=CC=1C(N=C1N(C)C2=C(OC)C=CC=C2S1)=O
Computed Properties
- Exact Mass: 371.9560753g/mol
- Monoisotopic Mass: 371.9560753g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 480
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 95.4Ų
Experimental Properties
- Density: 1.57±0.1 g/cm3(Predicted)
- Boiling Point: 529.6±60.0 °C(Predicted)
- pka: -1.80±0.20(Predicted)
2,5-dichloro-N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0882-0663-2μmol |
2,5-dichloro-N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-3-carboxamide |
441291-89-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0882-0663-5μmol |
2,5-dichloro-N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-3-carboxamide |
441291-89-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0882-0663-10μmol |
2,5-dichloro-N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-3-carboxamide |
441291-89-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0882-0663-20μmol |
2,5-dichloro-N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-3-carboxamide |
441291-89-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0882-0663-1mg |
2,5-dichloro-N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-3-carboxamide |
441291-89-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0882-0663-2mg |
2,5-dichloro-N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-3-carboxamide |
441291-89-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0882-0663-3mg |
2,5-dichloro-N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-3-carboxamide |
441291-89-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0882-0663-4mg |
2,5-dichloro-N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-3-carboxamide |
441291-89-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0882-0663-5mg |
2,5-dichloro-N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-3-carboxamide |
441291-89-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0882-0663-10mg |
2,5-dichloro-N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-3-carboxamide |
441291-89-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2,5-dichloro-N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-3-carboxamide Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 2,5-dichloro-N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-3-carboxamide
Introduction to 2,5-dichloro-N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-3-carboxamide (CAS No. 441291-89-0)
2,5-dichloro-N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-3-carboxamide, identified by its CAS number 441291-89-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiazole and thiophene derivatives family, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its chloro substituents, methoxy group, and the unique fusion of benzothiazole and thiophene rings, contribute to its distinct chemical properties and biological interactions.
The synthesis of 2,5-dichloro-N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-3-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of electron-withdrawing chloro groups at the 2 and 5 positions enhances the electrophilicity of the molecule, making it a valuable intermediate in the construction of more complex pharmacophores. Additionally, the 4-methoxy group introduces a hydrophobic moiety that can influence solubility and metabolic stability, while the 3-methyl group contributes to steric hindrance and potential binding interactions with biological targets.
In recent years, there has been growing interest in exploring the pharmacological potential of benzothiazole-thiophene hybrids. These compounds have shown promise in various preclinical studies due to their ability to modulate multiple biological pathways. Specifically, derivatives of this class have been investigated for their anti-inflammatory, antimicrobial, and anticancer properties. The unique structural motif of 2,5-dichloro-N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-3-carboxamide suggests that it may exhibit similar activities by interacting with key enzymes or receptors involved in disease processes.
One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of chloro and methoxy substituents provides multiple sites for further functionalization, allowing chemists to tailor its properties for specific therapeutic applications. For instance, modifications at the thiophene ring could enhance binding affinity to target proteins, while alterations at the benzothiazole moiety might improve pharmacokinetic profiles. Such flexibility makes 2,5-dichloro-N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-3-carboxamide a versatile building block in medicinal chemistry.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have suggested that it may interact with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are central players in inflammatory responses. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its potential role in modulating neurotransmitter systems. These findings align with emerging research trends that highlight the importance of heterocyclic compounds in developing novel therapeutics.
The synthesis and characterization of 2,5-dichloro-N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-3-carboxamide have also contributed to our understanding of reaction mechanisms in organic chemistry. The use of transition metal catalysts in cross-coupling reactions has been particularly effective in constructing the benzothiazole-thiophene core. Such methodologies not only improve yields but also allow for greener synthetic approaches by reducing waste generation. These innovations are crucial for sustainable drug development and align with global efforts to minimize environmental impact.
In conclusion, 441291 -89 -0 represents a significant advancement in pharmaceutical research due to its complex structure and promising biological properties. Its synthesis provides valuable insights into modern organic chemistry techniques, while its potential therapeutic applications make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve, 441291 -89 -0 will likely play a pivotal role in shaping future drug discovery strategies across academia and industry.
441291-89-0 (2,5-dichloro-N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)